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Compound of Interest

Compound Name: 1,8-Nonadiyne

Cat. No.: B1581614

In-Depth Technical Guide to 1,8-Nonadiyne

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,8-nonadiyne, a versatile linear
alkyne used in organic synthesis and materials science. This document details its chemical and
physical properties, safety information, and a key experimental protocol, presented in a format
tailored for researchers and professionals in drug development.

Core Properties of 1,8-Nonadiyne

1,8-Nonadiyne is a colorless liquid at room temperature, characterized by the presence of two
terminal triple bonds. These reactive sites make it a valuable building block in various chemical

transformations.
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Property Value Source(s)
CAS Number 2396-65-8 [1][21[3]
Molecular Formula CoHa2 [4]
Molecular Weight 120.19 g/mol [4]

Density 0.799 g/mL at 25 °C

Boiling Point 55-55.5 °C at 13 mmHg

Melting Point -21 °C

Refractive Index n20/D 1.449
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Applications in Research and Development

1,8-Nonadiyne serves as a precursor in the synthesis of more complex molecules. Notably, it

is a starting reagent for the synthesis of novel acetylenic fatty acids, such as 2,6-

hexadecadiynoic acid and 2,6-nonadecadiynoic acid, which have been investigated for their

potent antifungal properties.[5] Its terminal alkyne groups also allow it to participate in "click

chemistry” reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CUAAC), a

powerful tool for bioconjugation and drug discovery.[6] Furthermore, it is utilized in materials

science for the functionalization of surfaces, for instance, in the one-step hydrosilylation

reaction to attach acetylene-terminated alkyl monolayers to non-oxidized crystalline silicon

surfaces.

Experimental Protocol: Copper-Catalyzed Azide-

Alkyne Cycloaddition (CUAAC)

The following is a general protocol for a CUAAC reaction, a cornerstone of "click chemistry,"

which can be adapted for use with 1,8-nonadiyne. This reaction is highly efficient and tolerant

of a wide range of functional groups, making it ideal for creating complex molecular

architectures.
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Materials:

e An azide-containing compound

e 1,8-Nonadiyne (or another terminal alkyne)
o Copper(ll) sulfate (CuSOa)

e Sodium ascorbate

o A suitable solvent (e.g., a mixture of water and a miscible organic solvent like t-butanol or
DMSO)

» A copper-chelating ligand (optional, but recommended for biological applications to minimize
cytotoxicity), such as THPTA (tris(3-hydroxypropyltriazolylmethyl)amine).

Procedure:
o Preparation of Reactants:
o Dissolve the azide-containing compound in the chosen solvent system.

o Dissolve 1,8-nonadiyne in the same solvent system. The molar ratio of azide to alkyne is
typically 1:1, though a slight excess of one reagent may be used to ensure complete
conversion of the other.

o Preparation of the Catalyst Solution:
o Prepare a stock solution of copper(ll) sulfate.

o Prepare a fresh stock solution of sodium ascorbate. Sodium ascorbate acts as a reducing
agent to generate the active Cu(l) catalyst in situ from the Cu(ll) salt.

e Reaction Execution:

o In a reaction vessel, combine the solutions of the azide and 1,8-nonadiyne.
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o Add the copper(ll) sulfate solution to the reaction mixture. The final concentration of the
copper catalyst is typically in the range of 1-5 mol%.

o Initiate the reaction by adding the sodium ascorbate solution. The final concentration of
sodium ascorbate is usually in slight excess relative to the copper catalyst.

o If aligand is used, it should be pre-mixed with the copper(ll) sulfate before addition to the
reaction mixture.

e Reaction Monitoring and Work-up:

o The reaction is typically stirred at room temperature and can be monitored by thin-layer
chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

o Upon completion, the reaction mixture can be worked up by various methods depending
on the properties of the product. Common procedures include extraction, precipitation, or
purification by column chromatography.

Visualizing Chemical Pathways

The following diagrams illustrate key concepts related to the application of 1,8-nonadiyne.
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Reactant Preparation
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Caption: A generalized workflow for a copper-catalyzed azide-alkyne cycloaddition (CuAAC)
reaction.
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Caption: A simplified reaction scheme for the copper-catalyzed cycloaddition of 1,8-nonadiyne
and an azide.
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Safety and Handling

1,8-Nonadiyne is a flammable liquid and vapor. It is also known to cause skin and serious eye
irritation, and may cause respiratory irritation.[4] Appropriate personal protective equipment
(PPE), including safety glasses, gloves, and a lab coat, should be worn when handling this
chemical. All work should be conducted in a well-ventilated fume hood.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a thorough safety data sheet (SDS) and a comprehensive risk
assessment. Always consult the relevant SDS and follow established laboratory safety
protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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